Cas no 713-45-1 (1-[4-(trifluoromethyl)phenyl]propan-2-one)

• Product Name: 1-[4-(trifluoromethyl)phenyl]propan-2-one
• CAS No: 713-45-1
• MF: C₁₀H₉F₃O
• MW: 202.173073530197
• MDL: MFCD00045104
• CID: 837811
• PubChem ID: 12361092
• Update Time: 2025-06-08

1-[4-(trifluoromethyl)phenyl]propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-(Trifluoromethyl)phenyl)propan-2-one
• 1-[4-(trifluoromethyl)phenyl]propan-2-one
• 1-(4-(trifluromethyl)phenyl)propan-2-one
• 1-[(4-trifluoromethyl)phenyl]-2-propanone
• 4-trifluoromethylphenylacetone
• ANW-60934
• CL9159
• CTK8B8634
• p-Trifluoromethylphenylacetone
• SureCN265118
• 1-[4-(Trifluoromethyl)phenyl]acetone
• BCP27077
• 1076AC
• NE46077
• ST24021078
• 2-Propanone, 1-[4-(trifluoromethyl)phenyl]-
• Z1357902401
• Methyl 3-trifluoromethylbenzyl ketone
• DS-17314
• AKOS011394854
• SY116630
• 713-45-1
• 2-Propanone, (alpha,alpha,alpha-trifluoro-p-tolyl)-
• 7H76NK2U26
• MFCD00045104
• A15522
• Z959307852
• UIPDPUXNQIWJLF-UHFFFAOYSA-N
• 2-Propanone, 1-(alpha,alpha,alpha-trifluoro-p-tolyl)-
• A866457
• DTXSID80494044
• EN300-101861
• SCHEMBL265118
• CS-0042568
• FT-0688498
• Methyl 4-(trifluoromethyl)benzyl ketone
• 1-[4-(Trifluoromethyl)phenyl]-2-propanone
• DB-215564
• 4-(trifluoromethyl)phenylacetone

• MDL： MFCD00045104
• Inchi： 1S/C10H9F3O/c1-7(14)6-8-2-4-9(5-3-8)10(11,12)13/h2-5H,6H2,1H3
• InChI Key： UIPDPUXNQIWJLF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)CC(C)=O)(F)F

Computed Properties

• Exact Mass: 202.06057
• Monoisotopic Mass: 202.06054939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 2.4

Experimental Properties

• Boiling Point: 215°C at 760 mmHg
• PSA: 17.07

1-[4-(trifluoromethyl)phenyl]propan-2-one Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-[4-(trifluoromethyl)phenyl]propan-2-one

Recent Advances in the Study of 1-[4-(Trifluoromethyl)phenyl]propan-2-one (CAS: 713-45-1) in Chemical Biology and Pharmaceutical Research

1-[4-(Trifluoromethyl)phenyl]propan-2-one (CAS: 713-45-1) is a key intermediate in the synthesis of various pharmacologically active compounds. Recent studies have highlighted its significance in the development of novel therapeutics, particularly in the fields of oncology, neurology, and infectious diseases. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its chemical properties, biological activities, and potential applications in drug discovery.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 1-[4-(trifluoromethyl)phenyl]propan-2-one as a precursor in the synthesis of selective serotonin reuptake inhibitors (SSRIs). The study demonstrated that derivatives of this compound exhibited enhanced binding affinity to the serotonin transporter (SERT), suggesting its potential utility in the development of next-generation antidepressants. The researchers employed molecular docking simulations and in vitro assays to validate their findings, providing a robust foundation for future clinical studies.

Another significant development was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where 1-[4-(trifluoromethyl)phenyl]propan-2-one was utilized as a building block for the synthesis of novel kinase inhibitors. The study focused on targeting aberrant kinase activity in cancer cells, with the synthesized compounds showing promising inhibitory effects against EGFR and BRAF mutants. The researchers emphasized the compound's versatility in medicinal chemistry, owing to its trifluoromethyl group, which enhances metabolic stability and bioavailability.

Recent advancements in synthetic methodologies have also been explored. A 2023 article in Organic Process Research & Development detailed an optimized, scalable synthesis route for 1-[4-(trifluoromethyl)phenyl]propan-2-one, addressing previous challenges related to yield and purity. The new protocol employs greener solvents and catalysts, aligning with the pharmaceutical industry's growing emphasis on sustainable practices. This development is expected to facilitate large-scale production and further research into its applications.

In conclusion, 1-[4-(trifluoromethyl)phenyl]propan-2-one (CAS: 713-45-1) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its role as a versatile intermediate, coupled with its potential therapeutic applications, underscores the importance of ongoing studies. Future research directions may include exploring its utility in additional disease models, optimizing its pharmacokinetic properties, and investigating its mechanisms of action at the molecular level.